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Compound of Interest

Compound Name: Performic acid

Cat. No.: B091509 Get Quote

Technical Support Center: Concentrated
Performic Acid Safety
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for handling concentrated performic acid (PFA). Due to its high reactivity and

potential for explosive decomposition, strict adherence to safety protocols is critical.

Frequently Asked Questions (FAQs)
Q1: What is concentrated performic acid and why is it so hazardous?

Performic acid (PFA), or peroxyformic acid, is a powerful oxidizing agent and disinfectant.[1]

[2] It is synthesized from the reaction of formic acid and hydrogen peroxide.[1] Concentrated

solutions (>50%) are highly reactive and unstable, posing significant risks.[1] The primary

hazards stem from its potential to decompose violently or explode upon heating or

contamination.[1][3] It is also corrosive and can cause severe irritation to the skin, eyes, and

respiratory system.[3]

Q2: What are the primary hazards I should be aware of?

The main hazards associated with concentrated performic acid are summarized below.
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Hazard Type Description Prevention Measures

Explosion

Concentrated PFA can explode

if heated rapidly to 80-85°C, or

due to shock.[1][3] Distillation

is extremely dangerous.[3]

Work in a chemical fume hood

behind a blast shield. Avoid

heating. Do not distill.

Fire

A dangerous fire hazard when

exposed to heat or flame.[3]

Can ignite or explode at room

temperature when mixed with

flammable substances.[1]

Store away from heat sources

and incompatible materials.[4]

[5] Have appropriate fire

extinguishing agents (water

spray, foam) available.[4][6]

High Reactivity

Violently reacts with metal

powders, flammable

compounds (e.g.,

formaldehyde, aniline), strong

bases, and reducing agents.[1]

[3][4]

Store separately from

incompatible materials. Use

only compatible equipment

(e.g., glass, polyethylene,

stainless steel).[6]

Health Hazards

Corrosive and irritating to the

skin, eyes, and mucous

membranes.[3] Inhalation can

irritate the nose, throat, and

lungs, potentially leading to

pulmonary edema.[4]

Always wear appropriate

Personal Protective Equipment

(PPE).[6][7] Handle exclusively

within a certified chemical

fume hood.[8]

Instability

PFA is unstable and must

generally be prepared fresh for

use, typically within 12 hours of

synthesis.[1] It decomposes

over time, even at room

temperature.[9]

Prepare only the amount

needed for the experiment. Do

not store for extended periods.

Monitor for signs of

decomposition.

Q3: What Personal Protective Equipment (PPE) is mandatory when handling concentrated

performic acid?

A comprehensive PPE strategy is your first line of defense against exposure. The following

table outlines the minimum required PPE.
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Protection Type Specification Rationale

Eye/Face

Tightly fitting chemical safety

goggles and a full-face shield.

[7][8][10]

Protects against splashes and

corrosive vapors which can

cause severe, irreversible eye

damage.[10][11]

Hand

Chemical-resistant gloves

(Nitrile or Neoprene are

recommended).[10][12] Check

glove integrity before each

use.[13]

Prevents skin contact, which

can cause severe burns and

irritation.[3][14]

Body

A flame-resistant lab coat worn

over a chemical-resistant

apron.[7][13]

Protects skin and clothing from

spills and splashes.[11]

Respiratory

Work must be conducted in a

fume hood.[15] If exposure

limits may be exceeded, a full-

face respirator with an

appropriate acid gas/organic

vapor cartridge is necessary.[7]

[12]

Protects against inhalation of

corrosive and irritating vapors.

[4][10]

Q4: How should I properly store concentrated performic acid?

Proper storage is critical to prevent accidents. Due to its instability, long-term storage is not

recommended.[1] If temporary storage is necessary:

Store in a dedicated, well-ventilated area away from heat and light.[13]

Use only compatible containers made of materials like polyethylene, glass, or stainless steel,

equipped with a breathing device or pressure release.[6]

Store in a secondary containment tray to catch any potential leaks.

Store separately from all incompatible materials, especially flammable or combustible

substances, organic materials, and strong dehydrating agents.[5][16]
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Q5: What materials are incompatible with performic acid?

Mixing performic acid with incompatible materials can lead to violent reactions, fire, or

explosions.

Material Class Examples Potential Outcome

Flammable Organics
Formaldehyde, benzaldehyde,

aniline, alcohols[1][15]

Ignition or explosion at room

temperature.[1]

Metal Powders
Zinc, iron, nickel, lead, silver[1]

[3]

Violent decomposition or

explosion.[1][3]

Bases & Reducing Agents

Sodium hydroxide, sodium

bisulfite (when added too

quickly), amines[3][4][15]

Violent neutralization reaction,

fire, and explosion hazard.[4]

Certain Metal Oxides
Lead oxide, manganese

dioxide, sodium peroxide[3]

Violent decomposition or

explosion.[3]

Cellulose Materials Paper, cotton, wood[16]
Risk of ignition due to strong

oxidizing properties.

Troubleshooting Guides
Scenario 1: Accidental Spill
Q: What do I do if I spill a small amount (<50 mL) of concentrated performic acid in the fume

hood?

Follow the detailed neutralization protocol below. Ensure you are wearing all necessary PPE,

including a face shield and appropriate gloves.

Experimental Protocol: Small Spill Neutralization

Containment: Ensure the spill is contained within the fume hood. Use a non-flammable,

inorganic absorbent material like vermiculite to create a dike around the spill if necessary.[1]

Do not use organic absorbents like paper towels.
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Dilution: Add cold water to the spill area to dilute the performic acid to approximately a 5%

solution.[3] This should be done carefully to avoid splashing.

Neutralization: Slowly and carefully add a 20% aqueous solution of sodium bisulfite to the

diluted spill.[3] This is an exothermic reaction; add the neutralizer in small portions to control

the reaction rate.

Verification: Periodically test the pH of the solution. To check for the presence of unreacted

oxidizer, place a drop of the mixture onto starch-iodide paper. The absence of a blue color

indicates that the performic acid has been neutralized.[3]

Cleanup: Soak up the neutralized mixture with an inert absorbent (vermiculite).

Disposal: Collect the absorbent material in a clearly labeled, compatible hazardous waste

container for disposal according to your institution's guidelines.

Decontamination: Thoroughly wash down the fume hood surfaces with water.

Q: What is the procedure for a large spill of concentrated performic acid?

A large spill is a major emergency. Do not attempt to clean it up yourself. Follow the emergency

response workflow.
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Large Spill Detected

Alert Personnel in Immediate Area
and Activate Alarm

Evacuate the Laboratory Immediately

Call Emergency Services
(e.g., 911) and EH&S

Secure the Area
(Prevent Entry)

Provide Responders with Information:
- Chemical Name: Concentrated Performic Acid

- Location and Quantity of Spill
- Known Hazards (Explosive, Corrosive)
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Accelerated by:

Performic Acid
(CH₂O₃)

Decomposition

Benign Products:
Carbon Dioxide (CO₂)

Water (H₂O)
Oxygen (O₂)

Heat (>50°C)

Contaminants
(Metals, Bases)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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